Cas no 852453-17-9 (2,4,6-trimethyl-N-(2-methyl-1,3-thiazol-4-yl)methylbenzene-1-sulfonamide)

• Product Name: 2,4,6-trimethyl-N-(2-methyl-1,3-thiazol-4-yl)methylbenzene-1-sulfonamide
• CAS No: 852453-17-9
• MF: C₁₄H₁₈N₂O₂S₂
• MW: 310.434920787811
• CID: 5556604
• Update Time: 2025-10-05

2,4,6-trimethyl-N-(2-methyl-1,3-thiazol-4-yl)methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 2,4,6-trimethyl-N-[(2-methyl-4-thiazolyl)methyl]-
• 2,4,6-trimethyl-N-(2-methyl-1,3-thiazol-4-yl)methylbenzene-1-sulfonamide

• Inchi： 1S/C14H18N2O2S2/c1-9-5-10(2)14(11(3)6-9)20(17,18)15-7-13-8-19-12(4)16-13/h5-6,8,15H,7H2,1-4H3
• InChI Key： HVCVAOCWGPACOS-UHFFFAOYSA-N
• SMILES： C1(S(NCC2=CSC(C)=N2)(=O)=O)=C(C)C=C(C)C=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2,4,6-trimethyl-N-(2-methyl-1,3-thiazol-4-yl)methylbenzene-1-sulfonamide

2,4,6-TriMethyl-N-(2-Methyl-1,3-Thiazol-4-Yl)MethylBenzene-1-Sulfonamide: A Comprehensive Overview

2,4,6-TriMethyl-N-(2-Methyl-1,3-Thiazol-4-Yl)MethylBenzene-1-Sulfonamide (CAS No. 852453-17-9) is a highly specialized chemical compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is notable for its unique structure and potential applications in drug development and material science. The molecule consists of a sulfonamide group attached to a benzene ring substituted with three methyl groups at positions 2, 4, and 6. Additionally, the nitrogen atom of the sulfonamide is connected to a thiazole ring system with a methyl substituent at position 2. This combination of functional groups and structural features makes it a promising candidate for various research and industrial applications.

The synthesis of 2,4,6-TriMethyl-N-(2-Methyl-1,3-Thiazol-4-Yl)MethylBenzene-1-Sulfonamide involves a series of well-established organic reactions. The process typically begins with the preparation of the benzene sulfonic acid derivative, followed by nucleophilic substitution to introduce the thiazole moiety. The thiazole ring is synthesized via a condensation reaction between an amine and an aldehyde or ketone derivative. The final product is obtained through careful purification steps to ensure high purity and stability. Recent advancements in catalytic methods have significantly improved the yield and efficiency of this synthesis pathway.

One of the most exciting aspects of this compound is its potential in drug discovery. Sulfonamides are known for their ability to modulate enzyme activity and receptor binding, making them valuable in the development of therapeutic agents. Studies have shown that sulfonamide derivatives like this compound exhibit promising pharmacological properties, including anti-inflammatory and antimicrobial activities. Researchers have also explored its potential as a lead compound for designing drugs targeting specific cellular pathways involved in chronic diseases such as cancer and neurodegenerative disorders.

In addition to its pharmaceutical applications, CAS No. 852453-17-9 has shown promise in materials science. The thiazole ring system contributes to the compound's stability and reactivity, making it suitable for use in advanced materials such as polymers and coatings. Recent research has focused on its ability to act as a stabilizing agent in polymer matrices, enhancing their thermal and mechanical properties. This opens up new possibilities for its use in high-performance materials for aerospace and automotive industries.

The unique electronic properties of 2,4,6-TriMethyl-N-(2-Methyl-1,3-Thiazol-4-Yl)MethylBenzene-1-Sulfonamide also make it an interesting candidate for electronic applications. Its ability to act as both an electron donor and acceptor makes it a potential component in organic electronics devices such as light-emitting diodes (LEDs) and field-effect transistors (FETs). Recent studies have demonstrated its effectiveness in enhancing charge transport properties in organic semiconductors.

From an environmental perspective, researchers have investigated the biodegradability and toxicity profiles of CAS No. 852453-17-9 to ensure its safe use in industrial applications. Initial findings suggest that the compound exhibits low toxicity to aquatic organisms under controlled conditions. However, further studies are required to fully understand its environmental impact and develop strategies for sustainable production.

In conclusion, CAS No: 852453 - 17 -9, also known as N-(thiazolyl)methybenzenesulphonamide, represents a versatile chemical entity with diverse applications across multiple disciplines. Its unique structure enables it to serve as a valuable tool in drug discovery, materials science, and electronic device development. As research continues to uncover new properties and applications for this compound,the future looks bright for its role in advancing scientific innovation.